Cas no 898780-02-4 (Cyclohexyl 2-(3,4-dimethylphenyl)ethyl ketone)

• Product Name: Cyclohexyl 2-(3,4-dimethylphenyl)ethyl ketone
• CAS No: 898780-02-4
• MF: C₁₇H₂₄O
• MW: 244.371865272522
• CID: 1948122
• PubChem ID: 24726481
• Update Time: 2025-07-23

Cyclohexyl 2-(3,4-dimethylphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXYL 2-(3,4-DIMETHYLPHENYL)ETHYL KETONE
• 1-cyclohexyl-3-(3,4-dimethylphenyl)propan-1-one
• LogP
• DTXSID70644874
• AKOS016022351
• CYCLOHEXYL2-(3,4-DIMETHYLPHENYL)ETHYLKETONE
• 898780-02-4
• MFCD03843866
• Cyclohexyl 2-(3,4-dimethylphenyl)ethyl ketone

• MDL： MFCD03843866
• Inchi： 1S/C17H24O/c1-13-8-9-15(12-14(13)2)10-11-17(18)16-6-4-3-5-7-16/h8-9,12,16H,3-7,10-11H2,1-2H3
• InChI Key： FDYZSNMDQDCAET-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(C)=C(C)C=1)C1CCCCC1

Computed Properties

• Exact Mass: 244.18300
• Monoisotopic Mass: 244.182715385Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.38540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on Cyclohexyl 2-(3,4-dimethylphenyl)ethyl ketone

Cyclohexyl 2-(3,4-dimethylphenyl)ethyl ketone (CAS No. 898780-02-4): A Comprehensive Overview

Cyclohexyl 2-(3,4-dimethylphenyl)ethyl ketone, identified by its Chemical Abstracts Service (CAS) number 898780-02-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ketone, characterized by its cyclohexyl and dimethylphenyl substituents, has garnered attention due to its unique structural properties and potential applications in various chemical syntheses and biological assays.

The molecular structure of Cyclohexyl 2-(3,4-dimethylphenyl)ethyl ketone consists of a central carbonyl group flanked by a cyclohexyl group and a 3,4-dimethylphenyl group. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The presence of the dimethylphenyl group, in particular, suggests potential interactions with biological targets, which has fueled its exploration in medicinal chemistry.

Recent studies have highlighted the utility of Cyclohexyl 2-(3,4-dimethylphenyl)ethyl ketone in the development of novel pharmacological agents. Its structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical trials. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity and receptor binding. The cyclohexyl moiety contributes to the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution.

In the realm of synthetic chemistry, Cyclohexyl 2-(3,4-dimethylphenyl)ethyl ketone serves as a valuable building block for constructing more complex scaffolds. Its reactivity allows for facile functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. Researchers have leveraged this compound to develop new synthetic pathways that are more efficient and sustainable compared to traditional methods.

The pharmacological profile of Cyclohexyl 2-(3,4-dimethylphenyl)ethyl ketone has been the subject of extensive investigation. Initial studies suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a candidate for further exploration in central nervous system (CNS) drug discovery. Additionally, its ability to interact with lipophilic binding sites has opened avenues for investigating its role in lipid metabolism and related disorders.

Advances in computational chemistry have further enhanced the understanding of Cyclohexyl 2-(3,4-dimethylphenyl)ethyl ketone's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the design of more potent derivatives. These computational approaches are increasingly complementing experimental work, leading to faster and more targeted drug development pipelines.

The synthesis of Cyclohexyl 2-(3,4-dimethylphenyl)ethyl ketone has been optimized through various methodologies to ensure high yield and purity. Modern techniques such as flow chemistry and microwave-assisted synthesis have been employed to streamline the process. These advancements not only improve efficiency but also reduce waste, aligning with the growing emphasis on green chemistry principles.

In conclusion, Cyclohexyl 2-(3,4-dimethylphenyl)ethyl ketone (CAS No. 898780-02-4) represents a promising compound with diverse applications in pharmaceutical research and organic synthesis. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration. As research continues to uncover new therapeutic possibilities and synthetic strategies, this compound is poised to play a significant role in the advancement of chemical biology and drug discovery.